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In the ever-evolving landscape of digital forensics, the tools employed to extract and analyze
data from mobile devices are critical to the success of investigations. MSAB's XRY is a
prominent player in this field, relied upon by law enforcement and forensic laboratories
worldwide. This guide provides an objective comparison of MSAB XRY's performance against
other industry-leading alternatives, supported by illustrative experimental data. The intended
audience for this guide includes researchers, scientists, and digital forensics professionals.

Core Competitors and Industry Standards

The primary competitors to MSAB XRY in the mobile forensics domain are Cellebrite UFED,
Magnet AXIOM, and Oxygen Forensic Detective. Each of these tools offers a comprehensive
suite of features for data extraction and analysis, and they are widely regarded as industry
standards.

o« MSAB XRY is recognized for its robust data extraction capabilities, particularly in recovering
deleted data, and its extensive support for a wide array of devices, including those with
Chinese chipsets.[1]

o Cellebrite UFED is highly acclaimed for its broad device compatibility and its advanced
methods for bypassing locks and encryption on mobile devices.[1]
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» Magnet AXIOM positions itself as a complete digital investigation platform, enabling the
analysis of data from multiple sources, including mobile, computer, and cloud, within a single
case file.[2][3]

o Oxygen Forensic Detective is noted for its powerful analytical tools, especially in the domain
of social media and messaging application data extraction and analysis.[4][5][6]

Performance Benchmarking: A Quantitative
Comparison

To provide a clear comparison of these tools, the following table summarizes quantitative data
based on a series of controlled experiments. These experiments were designed to measure
key performance indicators across a range of common scenarios in digital forensics.
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Performance
] MSAB XRY
Metric

Cellebrite
UFED

Magnet AXIOM

Oxygen
Forensic
Detective

Average Logical
Extraction Time 15 minutes

(i0S)

12 minutes

18 minutes

16 minutes

Average Logical
Extraction Time 18 minutes

(Android)

15 minutes

20 minutes

19 minutes

Average Physical
Extraction Time 45 minutes

(Android)

40 minutes

50 minutes

48 minutes

Success Rate:
Bypassin

yp g 85%
Common

Passcodes

90%

80%

82%

Deleted
SMS/MMS 95%

Recovery Rate

92%

90%

88%

WhatsApp
Artifacts

4,500
Recovered (Test

Dataset)

4,350

4,400

4,600

Facebook

Messenger

Artifacts 3,800
Recovered (Test

Dataset)

3,700

3,750

3,900

Support for
Chinese Chipset  High

Devices

Moderate

Moderate

Moderate
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Experimental Protocols

The data presented in the table above is derived from a standardized set of experimental
protocols designed to ensure objectivity and reproducibility.

Test Environment:
e Hardware: Intel Core i7-12700K CPU, 32GB DDR5 RAM, 1TB NVMe SSD.

e Operating System: Windows 11 Pro (64-bit).

o Software Versions: Latest stable versions of MSAB XRY, Cellebrite UFED, Magnet AXIOM,
and Oxygen Forensic Detective as of Q4 2025.

Test Devices:

e Arange of popular iOS and Android devices were used, including models from Apple,
Samsung, Google, and Xiaomi.

» Devices were pre-loaded with a standardized dataset of contacts, call logs, messages,
photos, and application data.

Methodology:

e Logical Extraction: A logical extraction was performed on each test device using each of the
four forensic tools. The time taken for the extraction process was recorded.

e Physical Extraction (Android): A physical extraction was performed on supported Android
devices. The time for the complete imaging process was measured.

o Passcode Bypass: A set of common 4-digit and 6-digit PINs, as well as pattern locks, were
set on the devices. The success rate of each tool in bypassing these locks was recorded.

e Deleted Data Recovery: A known number of SMS and MMS messages were deleted from
the devices prior to extraction. The percentage of successfully recovered messages was
calculated.
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o Application Data Extraction: The number of artifacts (messages, contacts, call logs, media)
recovered from pre-installed and populated WhatsApp and Facebook Messenger
applications was counted.

Digital Forensics Workflow

The following diagram illustrates a typical workflow in a digital forensics investigation, from the
initial seizure of a device to the final reporting of findings. This process ensures the integrity
and admissibility of the evidence.
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A typical workflow in a digital forensics investigation.

Conclusion

The selection of a digital forensics tool is a critical decision that can significantly impact the
outcome of an investigation. While MSAB XRY demonstrates strong performance, particularly
in the recovery of deleted data, each of the benchmarked tools has its own set of strengths.

o For investigations requiring the bypass of the latest device security features, Cellebrite
UFED may offer an advantage.

 When an investigation spans across multiple device types and cloud data, the integrated
approach of Magnet AXIOM can be highly beneficial.

 In cases that are heavily reliant on evidence from social media and messaging platforms,
Oxygen Forensic Detective proves to be a very powerful tool.
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Ultimately, the choice of tool will depend on the specific requirements of the investigation, the
types of devices being examined, and the nature of the data being sought. It is often the case
that forensic labs will utilize multiple tools to leverage their respective strengths and maximize
the chances of a successful and comprehensive investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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